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Abstract
This document provides a comprehensive guide for the preparation, handling, and storage of a

stock solution of CFM-1 in dimethyl sulfoxide (DMSO). CFM-1 is a small molecule antagonist of

the CARP-1/APC-2 interaction, a critical regulator of cell cycle progression. Accurate

preparation of a CFM-1 stock solution is paramount for ensuring reproducible and reliable

results in in vitro studies, such as cell-based assays investigating cell cycle arrest and

apoptosis. This application note includes detailed protocols, quantitative data, and

visualizations to facilitate the effective use of CFM-1 in a research setting.

Introduction
CFM-1 (CAS: 1380448-60-1) is a research compound that has been identified as an antagonist

of the interaction between the Cell Cycle and Apoptosis Regulatory Protein 1 (CARP-1, also

known as CCAR1) and the Anaphase-Promoting Complex subunit 2 (APC-2)[1][2]. By

disrupting this protein-protein interaction, CFM-1 induces G2/M phase cell cycle arrest and has

been shown to suppress the viability of various cancer cell lines, including human breast

cancer cells[2]. Given its mechanism of action, CFM-1 is a valuable tool for studying cell cycle

regulation and as a potential lead compound in drug development.

Due to its hydrophobic nature, CFM-1 is sparingly soluble in aqueous solutions but can be

effectively dissolved in organic solvents such as DMSO to create a concentrated stock solution.
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This stock solution can then be diluted to the desired working concentration in cell culture

media or other aqueous buffers for experimental use. Proper preparation and storage of the

stock solution are crucial to maintain the compound's stability and activity.

Quantitative Data Summary
The following table summarizes the key quantitative data for CFM-1.

Property Value Reference

Molecular Formula C₁₄H₈BrN₃O₂S₂ MedChemExpress

Molecular Weight 409.27 g/mol MedChemExpress

CAS Number 1380448-60-1 [2]

Appearance Crystalline solid General knowledge

EC₅₀ for CARP-1/APC-2

binding
4.1 µM [2]

IC₅₀ (Daoy cells, 24h) 8.12 µg/mL [2]

IC₅₀ (HeLa cells, 24h) 13.5 µg/mL [2]

Solubility in DMSO ≥ 10 mM (estimated) Inferred from general practice

Recommended Stock

Concentration
10 mM General laboratory practice

Storage of Stock Solution -20°C or -80°C [3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of CFM-1 and the experimental

workflow for preparing a stock solution.
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Mechanism of Action of CFM-1

Cell Cycle Progression
CARP-1

APC-2

 interacts with

Anaphase-Promoting Complex (APC/C)

 is a subunit of

G2/M Transition

 promotes

G2/M Cell Cycle Arrest

 leads to

CFM-1

Inhibition

Click to download full resolution via product page

CFM-1 Mechanism of Action
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Workflow for Preparing CFM-1 Stock Solution

Start: Obtain CFM-1 Powder

1. Weigh CFM-1 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex/Sonicate to Ensure Complete Dissolution

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

End: Ready for Experimental Use

Click to download full resolution via product page

CFM-1 Stock Solution Workflow

Experimental Protocols
Materials

CFM-1 powder (CAS: 1380448-60-1)
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Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM CFM-1 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CFM-1. Adjust the

amounts accordingly for different desired concentrations.

Calculation:

The molecular weight of CFM-1 is 409.27 g/mol .

To prepare a 10 mM (0.01 M) solution, you need to dissolve 0.01 moles of CFM-1 in 1 liter

of DMSO.

For a smaller volume, for example, 1 mL (0.001 L), the required mass is:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.01 mol/L × 0.001 L × 409.27 g/mol = 0.0040927 g

Mass (mg) = 4.09 mg

Preparation:

1. In a sterile environment (e.g., a laminar flow hood), carefully weigh out 4.09 mg of CFM-1
powder using a calibrated analytical balance and a sterile weighing paper or boat.
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2. Transfer the weighed powder into a sterile microcentrifuge tube or cryovial.

3. Add 1 mL of anhydrous, sterile DMSO to the tube containing the CFM-1 powder.

4. Close the tube tightly and vortex thoroughly for at least 2 minutes to dissolve the

compound.

5. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

6. The resulting solution is a 10 mM stock of CFM-1 in DMSO.

Aliquoting and Storage:

1. To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes or cryovials.

2. Label each aliquot clearly with the compound name ("CFM-1"), concentration (10 mM),

solvent (DMSO), and the date of preparation.

3. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[3]. Protect from light.

Protocol for Preparing Working Solutions for Cell
Culture

Thawing the Stock Solution:

When ready to use, thaw a single aliquot of the CFM-1 stock solution at room

temperature.

Dilution:

Dilute the 10 mM stock solution into your cell culture medium to the desired final working

concentration. For example, to prepare a 10 µM working solution in 1 mL of media:
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Use the formula: C₁V₁ = C₂V₂

(10 mM) × V₁ = (10 µM) × (1 mL)

(10,000 µM) × V₁ = (10 µM) × (1000 µL)

V₁ = (10 µM × 1000 µL) / 10,000 µM = 1 µL

Therefore, add 1 µL of the 10 mM CFM-1 stock solution to 999 µL of cell culture medium.

Important: To avoid precipitation of the compound, it is best to add the DMSO stock

solution to the culture medium while gently vortexing or mixing. The final concentration of

DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid

solvent-induced cytotoxicity[3]. For a 1:1000 dilution as in the example above, the final

DMSO concentration is 0.1%.

Control:

Always include a vehicle control in your experiments, which consists of cell culture

medium containing the same final concentration of DMSO as the CFM-1 treated samples.

Safety Precautions
CFM-1 is a chemical compound for research use only. Its toxicological properties have not

been fully investigated.

Handle CFM-1 with care and use appropriate personal protective equipment (PPE), including

a lab coat, safety glasses, and gloves.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact with skin and eyes.

All procedures involving the handling of CFM-1 powder and concentrated DMSO solutions

should be performed in a well-ventilated area or a chemical fume hood.

Conclusion
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This application note provides a detailed and practical guide for the preparation of CFM-1 stock

solutions in DMSO. By following these protocols, researchers can ensure the consistency and

reliability of their experiments investigating the biological effects of this CARP-1/APC-2

antagonist. Adherence to proper storage and handling procedures will maintain the integrity

and activity of the compound, leading to more accurate and reproducible scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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